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Technical Overview: Neodol 25-3S Adsorption

Chemical Identity: Neodol 25-3S is the sodium salt of a sulfated C12-C15 primary alcohol ethoxylate, with

an average of 3 moles of ethylene oxide [1]. Its structure is represented as R(OCH₂CH₂)₃OSO₃Na, where R

is the C12-C15 alkyl chain [1].

Key Adsorption Characteristics:

Isotherm Type: Adsorption isotherms of Neodol 25-3S on sandstone minerals demonstrate

Langmuirian behavior [1]. This indicates monolayer adsorption where the amount of adsorbed
surfactant reaches a plateau as its concentration in solution increases.

Synergistic Mixtures: Research shows that mixing Neodol 25-3S with petroleum sulfonates can
reduce adsorption on surfaces like calcium carbonate (CaCO₃) compared to using petroleum

sulfonate alone [1]. This is a critical consideration for formulating surfactant slugs to minimize loss.

The following table summarizes the available information on its adsorption behavior.

Aspect Description

Adsorption Isotherm
Type

Langmuirian [1]

Observed Substrate Sandstone [1]
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Aspect Description

Salinity Effect Langmuirian behavior observed across all tested salinities [1]

Behavior in Mixtures Reduced adsorption when mixed with petroleum sulfonates (e.g., on

CaCO₃) [1]

Experimental Workflow for Adsorption Analysis

For researchers investigating the adsorption of surfactants like Neodol 25-3S, the following general

workflow outlines the key steps involved in determining an adsorption isotherm and identifying the plateau

concentration.
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Start: Experimental Setup

1. Substrate Preparation
(Sandstone crushed and cleaned)

2. Surfactant Solution Prep
(Prepare Neodol 25-3S solutions

across concentration range)

3. Batch Adsorption
(Mix substrate with solutions

in controlled conditions)

4. Equilibrium & Separation
(Agitate, then centrifuge

to separate solid)

5. Concentration Analysis
(Measure supernatant concentration

via HPLC or TOC analysis)

6. Data Calculation
(Calculate adsorbed amount

Γ = (C₀-Cₑ)V/m)

7. Isotherm Modeling
(Plot Γ vs. Cₑ and fit

Langmuir model)
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Identify Plateau Concentration
from Fitted Model

Click to download full resolution via product page

Frequently Asked Questions

What does Langmuirian adsorption behavior imply for my experiments? Langmuirian behavior

suggests that the adsorption process is characterized by a monolayer of surfactant molecules forming on the

substrate surface. The adsorption increases with concentration until it reaches a maximum (the plateau), at

which point no more surfactant can be adsorbed to form the monolayer [1]. This model simplifies the

analysis and prediction of surfactant loss in processes like enhanced oil recovery.

How can I reduce Neodol 25-3S adsorption in my application? The search results indicate a proven

strategy: formulating Neodol 25-3S in a mixture with other surfactants, such as petroleum sulfonates. Studies

have shown that these mixtures can exhibit synergistic effects, leading to significantly lower adsorption on

mineral surfaces like calcium carbonate compared to the individual components [1].

Troubleshooting Guide

Problem Possible Cause Suggested Action

High surfactant
adsorption

High salinity or presence
of multivalent ions (Ca²⁺)

Test solubility and consider pre-flushing or using a co-
solvent [1].

Incompatible substrate
mineralogy

Characterize the mineral surface and consider using
tailored surfactant mixtures (e.g., with petroleum

sulfonates) to reduce adsorption [1].

Inconsistent

adsorption data

Lack of equilibrium Ensure sufficient contact time during the batch

adsorption experiment.

Substrate heterogeneity Use a well-characterized, uniform substrate sample for

reproducible results.
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Key Considerations for Researchers

The search results point to several critical factors for your experimental design:

Substrate Dependence: The referenced studies specifically used sandstone [1]. Adsorption

behavior and the plateau concentration value will likely change significantly with different substrates
(e.g., carbonates, clays).

Formulation Synergy: The finding that petroleum sulfonate-Neodol 25-3S mixtures show reduced
adsorption is a major formulation insight that can enhance process efficiency [1].

Alternative Salt Forms: Be aware that Neodol 25-3S can exist as other salt forms (e.g., potassium,
ammonium), which may modify its solubility and adsorption characteristics [1].

Need Custom Synthesis?
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References

1. Neodol 25-3S - 12688-28-7 [vulcanchem.com]

To cite this document: Smolecule. [Neodol 25-3S adsorption plateau concentration]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1825920#neodol-25-3s-

adsorption-plateau-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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